Pentadecanal

• CAS No.: 2765-11-9
• Product Name: Pentadecanal
• Molecular Formula: C15H30O
• Molecular Weight: 226.4 g/mol
• IUPAC Name: pentadecanal
• Standard InChI: InChI=1S/C15H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16/h15H,2-14H2,1H3
• Standard InChIKey: XGQJZNCFDLXSIJ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCC=O
• Canonical SMILES: CCCCCCCCCCCCCCC=O
• Melting Point: 24.5 °C; Mp 24-25 °; 24-25°C
• Physical Description: Liquid; Solid
• Description: , also known as 1-pentadecanal, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be converted into 2-methylpentadecanal. is a fresh and waxy tasting compound that can be found in citrus, coriander, herbs and spices, and lemon. This makes a potential biomarker for the consumption of these food products.; Pentadecanal is a long-chain fatty aldehyde that is pentadecane carrying an oxo substituent at position 1. It is a component of essential oils from plants like Solanum erianthum and Cassia siamea. It has a role as an antimicrobial agent, a volatile oil component and a plant metabolite. It is a long-chain fatty aldehyde and a 2,3-saturated fatty aldehyde.
• Synonyms: 1-Pentadecanal; Pentadecaldehyde; n-Pentadecanal
• PubChem Compound: 17697
• Last Modified: Nov 11 2021